Cas no 2228164-44-9 (5-(3-bromopropyl)-2-chloro-3-methylpyridine)

• Product Name: 5-(3-bromopropyl)-2-chloro-3-methylpyridine
• CAS No: 2228164-44-9
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6006776
• PubChem ID: 164925794
• Update Time: 2025-06-15

5-(3-bromopropyl)-2-chloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-2-chloro-3-methylpyridine
• SCHEMBL24668666
• EN300-1917384
• 2228164-44-9

• Inchi： 1S/C9H11BrClN/c1-7-5-8(3-2-4-10)6-12-9(7)11/h5-6H,2-4H2,1H3
• InChI Key： JGNQWJJZGMDMHV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(3-bromopropyl)-2-chloro-3-methylpyridine

Comprehensive Overview of 5-(3-bromopropyl)-2-chloro-3-methylpyridine (CAS No. 2228164-44-9)

The compound 5-(3-bromopropyl)-2-chloro-3-methylpyridine (CAS No. 2228164-44-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 3-bromopropyl side chain and a 2-chloro-3-methylpyridine core, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine derivatives applications", "bromopropyl compounds synthesis", and "chloromethylpyridine uses", reflecting its relevance in modern chemical innovation.

One of the key reasons for the growing interest in 5-(3-bromopropyl)-2-chloro-3-methylpyridine is its potential role in drug discovery. The pyridine scaffold is a common motif in bioactive molecules, and modifications such as bromination and chlorination can enhance binding affinity or metabolic stability. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks. Searches for "pyridine intermediates in medicinal chemistry" or "halogenated pyridines for drug development" underscore this connection.

From a synthetic perspective, the compound’s CAS No. 2228164-44-9 is often referenced in patents and academic literature detailing novel methodologies. For instance, its bromopropyl group makes it a candidate for nucleophilic substitution reactions, while the chloro and methyl substituents offer sites for further functionalization. Queries like "cross-coupling reactions with bromoalkyl pyridines" or "selective chlorination of pyridine derivatives" align with these applications. Additionally, its stability under various conditions makes it suitable for scale-up processes, a topic frequently explored in industrial chemistry forums.

Environmental and regulatory considerations also play a role in discussions around 5-(3-bromopropyl)-2-chloro-3-methylpyridine. While not classified as hazardous under standard guidelines, its handling requires adherence to green chemistry principles, a trending topic in sustainable synthesis. Searches for "eco-friendly bromination techniques" or "reducing halogenated waste in labs" reflect this concern. Furthermore, the compound’s potential biodegradability and toxicity profile are subjects of ongoing study, often linked to queries like "pyridine derivatives environmental impact".

In the agrochemical sector, chloromethylpyridine derivatives are investigated for their pesticidal or herbicidal properties. The 3-bromopropyl side chain in this compound could enhance lipid solubility, improving bioavailability in target organisms. This aligns with popular search terms such as "pyridine-based agrochemicals" and "bromoalkyl modifiers in crop protection". As the demand for precision agriculture grows, so does the need for structurally diverse intermediates like this one.

Analytical characterization of CAS No. 2228164-44-9 typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry, which are frequently searched alongside the compound’s name. Researchers also explore "structure-activity relationships of halogenated pyridines" to optimize its utility in various applications. The compound’s spectral data and synthetic pathways are often shared in open-access databases, catering to the open science movement.

In summary, 5-(3-bromopropyl)-2-chloro-3-methylpyridine represents a multifaceted tool in chemical research, bridging gaps between pharmaceuticals, agrochemicals, and material science. Its CAS No. 2228164-44-9 serves as a critical identifier for sourcing and collaboration. By addressing trending queries like "pyridine derivatives in drug discovery" or "sustainable synthesis of bromoalkyl compounds", this overview aims to provide a holistic perspective on its scientific and industrial significance.